Cas no 827624-76-0 (2-Propenoyl chloride, 3-[2,3,4-tris(hexyloxy)phenyl]-)

• Product name: 2-Propenoyl chloride, 3-[2,3,4-tris(hexyloxy)phenyl]-
• CAS No: 827624-76-0
• MF: C₂₇H₄₃O₄Cl
• MW: 467.08092
• CID: 682769
• PubChem ID: 71417153

2-Propenoyl chloride, 3-[2,3,4-tris(hexyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride, 3-[2,3,4-tris(hexyloxy)phenyl]-
• 3-(2,3,4-trihexoxyphenyl)prop-2-enoyl chloride
• 827624-76-0
• DTXSID70836499
• 3-[2,3,4-TRIS(HEXYLOXY)PHENYL]PROP-2-ENOYL CHLORIDE

• Inchi： InChI=1S/C27H43ClO4/c1-4-7-10-13-20-30-24-18-16-23(17-19-25(28)29)26(31-21-14-11-8-5-2)27(24)32-22-15-12-9-6-3/h16-19H,4-15,20-22H2,1-3H3
• InChI Key： JUOAWWCZNSMSPI-UHFFFAOYSA-N
• SMILES： CCCCCCOC1=C(C(=C(C=C1)C=CC(=O)Cl)OCCCCCC)OCCCCCC

Computed Properties

• Exact Mass: 466.2849875g/mol
• Monoisotopic Mass: 466.2849875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 20
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 9.8
• Topological Polar Surface Area: 44.8Ų